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Compound of Interest

Compound Name:
2-(4-

Fluorophenyl)sulfonylguanidine

Cat. No.: B3120906 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for 2-(4-Fluorophenyl)sulfonylguanidine is

not readily available in the public domain. The following disposal procedures are based on the

hazard profile of structurally related compounds and established best practices for the

management of hazardous laboratory chemical waste. It is imperative to consult your

institution's Environmental Health and Safety (EHS) department for guidance specific to your

location and facilities.

Proper disposal of 2-(4-Fluorophenyl)sulfonylguanidine is crucial to ensure the safety of

laboratory personnel and to prevent environmental contamination. Based on the toxicological

data of analogous compounds, this substance should be treated as hazardous waste.

Hazard Assessment
While a specific Safety Data Sheet (SDS) for 2-(4-Fluorophenyl)sulfonylguanidine is not

available, the hazard classification for a similar compound provides a conservative basis for

handling and disposal. The likely hazards are summarized below.
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Hazard Class GHS Hazard Statement

Acute Toxicity (Oral) H302: Harmful if swallowed

Acute Toxicity (Inhalation) H332: Harmful if inhaled

Skin Irritation H315: Causes skin irritation

Eye Irritation H319: Causes serious eye irritation

Acute Aquatic Hazard H402: Harmful to aquatic life

Given these potential hazards, 2-(4-Fluorophenyl)sulfonylguanidine must not be disposed of

in the regular trash or down the sanitary sewer.

Experimental Protocols for Disposal
The following step-by-step procedures should be followed for the safe disposal of 2-(4-
Fluorophenyl)sulfonylguanidine and associated waste materials.

Disposal of Unused or Waste 2-(4-
Fluorophenyl)sulfonylguanidine (Solid)

Container Selection: Place the solid waste in a container that is compatible with the

chemical, such as a high-density polyethylene (HDPE) bottle with a screw cap. The container

must be in good condition with no cracks or signs of deterioration.

Labeling: Affix a hazardous waste label to the container before adding any waste. The label

must include:

The words "Hazardous Waste"

The full chemical name: "2-(4-Fluorophenyl)sulfonylguanidine"

The approximate amount of waste

The date the waste was first added to the container

The primary hazards (e.g., "Toxic," "Irritant," "Environmental Hazard")
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Storage: Keep the waste container securely closed at all times, except when adding waste.

Store the container in a designated Satellite Accumulation Area (SAA), which should be at or

near the point of generation and under the control of the laboratory personnel.

Disposal Request: Once the container is full or has been in storage for the maximum

allowable time per your institution's policy (typically up to one year), submit a request to your

EHS department for pickup.[1]

Disposal of Contaminated Labware and Personal
Protective Equipment (PPE)

Solid Contaminated Materials (e.g., gloves, weighing paper, paper towels):

Collect all solid materials contaminated with 2-(4-Fluorophenyl)sulfonylguanidine in a

designated, sealed plastic bag or a lined, closable container.

Label the bag or container as "Hazardous Waste" with the chemical name and associated

hazards.

Manage this as solid hazardous waste and request a pickup from your EHS department.

Contaminated Glassware:

Initial Decontamination (Triple Rinse): Rinse the glassware three times with a suitable

solvent (e.g., acetone or ethanol).

Collect Rinsate: The rinsate from these washes must be collected and treated as

hazardous waste. Since 2-(4-Fluorophenyl)sulfonylguanidine is a halogenated organic

compound, the rinsate should be collected in a designated "Halogenated Organic Waste"

container.[2][3] Do not mix this with non-halogenated solvent waste.

Final Cleaning: After the triple rinse, the glassware can be washed with soap and water.

Disposal of Broken Glassware: If the glassware is broken, after the triple rinse and

collection of rinsate, it should be disposed of in a designated broken glass container.
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Disposal of Solutions Containing 2-(4-
Fluorophenyl)sulfonylguanidine

Waste Segregation: Solutions containing 2-(4-Fluorophenyl)sulfonylguanidine must be

disposed of as halogenated organic liquid waste.[2] Do not mix this waste stream with non-

halogenated solvents, as this can significantly increase disposal costs and complexity.

Container and Labeling: Use a designated, properly vented, and compatible container for

"Halogenated Organic Waste." The container must be clearly labeled with the names of all

chemical constituents and their approximate concentrations.

Storage and Disposal: Store the container in the SAA and request a pickup from your EHS

department when it is full or has reached its storage time limit.

Mandatory Visualization
The following diagram illustrates the decision-making workflow for the proper disposal of waste

related to 2-(4-Fluorophenyl)sulfonylguanidine.
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Disposal Workflow for 2-(4-Fluorophenyl)sulfonylguanidine
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Caption: Decision workflow for the disposal of 2-(4-Fluorophenyl)sulfonylguanidine waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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